61-32-5

Methicillin

In Stock

• CAS RN:
• 61-32-5

• Formula:
• C17H20N2O6S

• InChI:
• InChI=1S/C17H20N2O6S/c1-17(2)12(16(22)23)19-14(21)11(15(19)26-17)18-13(20)10-8(24-3)6-5-7-9(10)25-4/h5-7,11-12,15H,1-4H3,(H,18,20)(H,22,23)/t11-,12+,15-/m1/s1

• InChIKey:
• RJQXTJLFIWVMTO-TYNCELHUSA-N

• Methicillin is a semisynthetic, narrow spectrum beta-lactamase-resistant penicillin antibiotic with bactericidal and beta-lactamase resistant activity. Methicillin binds to specific penicillin-binding proteins (BPBs) on the bacterial cell wall, thereby preventing the cross-linkage of peptidoglycans, which are critical components of the bacterial cell wall. This leads to an interruption of the bacterial cell wall and causes bacterial lysis.
  Methicillin is a penicillin that is 6-aminopenicillanic acid in which one of the amino hydrogens is replaced by a 2,6-dimethoxybenzoyl group. It has a role as an antibacterial drug. It is a penicillin and a penicillin allergen. It is a conjugate acid of a methicillin(1-).
  Meticillin, also known as staphcillin or metin, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of e...

4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol

In Stock

• CAS RN:
• 5261-32-5

• Formula:
• C21H27NO2

• InChI:
• InChI=1S/C21H27NO2/c1-2-24-21-15-19(8-9-20(21)23)16-22-12-10-18(11-13-22)14-17-6-4-3-5-7-17/h3-9,15,18,23H,2,10-14,16H2,1H3

• InChIKey:
• DARSOXDQJUTIKL-UHFFFAOYSA-N

• 4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol is a useful research compound. Its molecular formula is C21H27NO2 and its molecular weight is 325.4 g/mol. The purity is usually 95%.

2-Nitrophenylpyruvic acid

In Stock

• CAS RN:
• 5461-32-5

• Formula:
• C9H7NO5

• InChI:
• InChI=1S/C9H7NO5/c11-8(9(12)13)5-6-3-1-2-4-7(6)10(14)15/h1-4H,5H2,(H,12,13)

• InChIKey:
• CGCWRLDEYHZQCW-UHFFFAOYSA-N

• 2-Nitrophenylpyruvic acid, also known as 2-Nitrophenylpyruvic acid, is a useful research compound. Its molecular formula is C9H7NO5 and its molecular weight is 209.16 g/mol. The purity is usually 95%.

1-(Dibenzo[b,d]furan-2-yl)ethanone

In Stock

• CAS RN:
• 13761-32-5

• Formula:
• C14H10O2

• InChI:
• InChI=1S/C14H10O2/c1-9(15)10-6-7-14-12(8-10)11-4-2-3-5-13(11)16-14/h2-8H,1H3

• InChIKey:
• QZSVCHFRQANVHN-UHFFFAOYSA-N

• 1-(Dibenzo[b,d]furan-2-yl)ethanone is a useful research compound. Its molecular formula is C14H10O2 and its molecular weight is 210.23 g/mol. The purity is usually 95%.

5-Amino-N-(4-chlorophenyl)-3-methylisoxazole-4-carboxamide

Usually In Stock

• CAS RN:
• 84661-32-5

• Formula:
• C11H10ClN3O2

• InChI:
• InChI=1S/C11H10ClN3O2/c1-6-9(10(13)17-15-6)11(16)14-8-4-2-7(12)3-5-8/h2-5H,13H2,1H3,(H,14,16)

• InChIKey:
• GSPKGJZNDRJLHV-UHFFFAOYSA-N

• 5-Amino-N-(4-chlorophenyl)-3-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C11H10ClN3O2 and its molecular weight is 251.67. The purity is usually 95%.

6-hydroxy-4-methyl-1-benzofuran-3(2H)-one

In Stock

• CAS RN:
• 21861-32-5

• Formula:
• C9H8O3

• InChI:
• InChI=1S/C9H8O3/c1-5-2-6(10)3-8-9(5)7(11)4-12-8/h2-3,10H,4H2,1H3

• InChIKey:
• JANZWCJQQFVOPT-UHFFFAOYSA-N

• 6-hydroxy-4-methyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H8O3 and its molecular weight is 164.16 g/mol. The purity is usually 95%.

N-{3-[(1-Chloro-2-nitroethenyl)sulfanyl]propyl}acetamide

• CAS RN:
• 97961-32-5

• Formula:
• C7H11ClN2O3S

• InChI:
• InChI=1S/C7H11ClN2O3S/c1-6(11)9-3-2-4-14-7(8)5-10(12)13/h5H,2-4H2,1H3,(H,9,11)

• InChIKey:
• BBYHZAMXCABVTC-UHFFFAOYSA-N

• N-{3-[(1-Chloro-2-nitroethenyl)sulfanyl]propyl}acetamide is a useful research compound. Its molecular formula is C7H11ClN2O3S and its molecular weight is 238.69 g/mol. The purity is usually 95%.

Methyl [2-(3,5-dimethoxyphenyl)cyclohexylidene]acetate

• CAS RN:
• 89261-32-5

• Formula:
• C17H22O4

• InChI:
• InChI=1S/C17H22O4/c1-19-14-8-13(9-15(11-14)20-2)16-7-5-4-6-12(16)10-17(18)21-3/h8-11,16H,4-7H2,1-3H3

• InChIKey:
• WLJKOFZTNHGMCC-UHFFFAOYSA-N

• Methyl [2-(3,5-dimethoxyphenyl)cyclohexylidene]acetate is a useful research compound. Its molecular formula is C17H22O4 and its molecular weight is 290.4 g/mol. The purity is usually 95%.

Allyl cyanoacetate

In Stock

• CAS RN:
• 13361-32-5

• Formula:
• C6H7NO2

• InChI:
• InChI=1S/C6H7NO2/c1-2-5-9-6(8)3-4-7/h2H,1,3,5H2

• InChIKey:
• WXKCRCGKCOKJEF-UHFFFAOYSA-N

• Allyl cyanoacetate is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.13 g/mol. The purity is usually 95%.

7-Nitrobenzofuran

Usually In Stock

• CAS RN:
• 18761-32-5

• Formula:
• C8H5NO3

• InChI:
• InChI=1S/C8H5NO3/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-5H

• InChIKey:
• UWXIRVOEHNPCEV-UHFFFAOYSA-N

• 7-Nitrobenzofuran, also known as 7-Nitrobenzofuran, is a useful research compound. Its molecular formula is C8H5NO3 and its molecular weight is 163.13 g/mol. The purity is usually 95%.

4-Hydroxyisobenzofuran-1(3H)-one

In Stock

• CAS RN:
• 13161-32-5

• Formula:
• C8H6O3

• InChI:
• InChI=1S/C8H6O3/c9-7-3-1-2-5-6(7)4-11-8(5)10/h1-3,9H,4H2

• InChIKey:
• ZSCIMKFWMUXNBS-UHFFFAOYSA-N

• 4-Hydroxyphthalide belongs to the class of organic compounds known as phthalides. Phthalides are compounds containing a 3-hydrocarbylidene-2-benzofuran-1(3H)-one moiety, . 4-Hydroxyphthalide exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxyphthalide is primarily located in the cytoplasm. Outside of the human body, 4-hydroxyphthalide can be found in cereals and cereal products and oat. This makes 4-hydroxyphthalide a potential biomarker for the consumption of these food products.

5-Bromo-2-[2-(2-methoxyethoxy)ethoxy]pyridine

In Stock

• CAS RN:
• 212961-32-5

• Formula:
• C10H14BrNO3

• InChI:
• InChI=1S/C10H14BrNO3/c1-13-4-5-14-6-7-15-10-3-2-9(11)8-12-10/h2-3,8H,4-7H2,1H3

• InChIKey:
• XNODUPRPAZASIH-UHFFFAOYSA-N

• 5-Bromo-2-[2-(2-methoxyethoxy)ethoxy]pyridine is a useful research compound. Its molecular formula is C10H14BrNO3 and its molecular weight is 276.13 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-3-propionamidobenzofuran-2-carboxamide

In Stock

• CAS RN:
• 160461-32-5

• Formula:
• C18H15ClN2O3

• InChI:
• InChI=1S/C18H15ClN2O3/c1-2-15(22)21-16-13-5-3-4-6-14(13)24-17(16)18(23)20-12-9-7-11(19)8-10-12/h3-10H,2H2,1H3,(H,20,23)(H,21,22)

• InChIKey:
• VXAAIPALNZIDNN-UHFFFAOYSA-N

• N-(4-chlorophenyl)-3-propionamidobenzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H15ClN2O3 and its molecular weight is 342.78. The purity is usually 95%.

ethyl 2-(benzoylcarbamothioylamino)-5-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate

• CAS RN:
• 351161-32-5

• Formula:
• C21H24N2O4S2

• InChI:
• InChI=1S/C21H24N2O4S2/c1-4-26-20(25)17-14-10-15(12(2)3)27-11-16(14)29-19(17)23-21(28)22-18(24)13-8-6-5-7-9-13/h5-9,12,15H,4,10-11H2,1-3H3,(H2,22,23,24,28)

• InChIKey:
• ZMKPIAINRVCEQF-UHFFFAOYSA-N

• Ethyl 2-(benzoylcarbamothioylamino)-5-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate is a useful research compound. Its molecular formula is C21H24N2O4S2 and its molecular weight is 432.6g/mol. The purity is usually 95%.

1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide

In Stock

• CAS RN:
• 380461-32-5

• Formula:
• C22H20ClN3O3S

• InChI:
• InChI=1S/C22H20ClN3O3S/c1-13-17-11-20(30-22(17)26(25-13)16-7-5-15(23)6-8-16)21(27)24-12-14-4-9-18(28-2)19(10-14)29-3/h4-11H,12H2,1-3H3,(H,24,27)

• InChIKey:
• CEOZREHYTXSZDM-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H20ClN3O3S and its molecular weight is 441.93. The purity is usually 95%.

5,6-Dipropoxy-1,3-benzothiazol-2-amine

Usually In Stock

• CAS RN:
• 885461-32-5

• Formula:
• C13H18N2O2S

• InChI:
• InChI=1S/C13H18N2O2S/c1-3-5-16-10-7-9-12(18-13(14)15-9)8-11(10)17-6-4-2/h7-8H,3-6H2,1-2H3,(H2,14,15)

• InChIKey:
• UBZJHVFZTUYXPD-UHFFFAOYSA-N

• 5,6-Dipropoxy-1,3-benzothiazol-2-amine is a useful research compound. Its molecular formula is C13H18N2O2S and its molecular weight is 266.36 g/mol. The purity is usually 95%.

N-(4-fluorophenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 932961-32-5

• Formula:
• C16H16FN3O2S

• InChI:
• InChI=1S/C16H16FN3O2S/c17-10-5-7-11(8-6-10)18-14(21)9-23-15-12-3-1-2-4-13(12)19-16(22)20-15/h5-8H,1-4,9H2,(H,18,21)(H,19,20,22)

• InChIKey:
• MGBRSOJIXKYBSY-UHFFFAOYSA-N

• N-(4-fluorophenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C16H16FN3O2S and its molecular weight is 333.38. The purity is usually 95%.

3-[1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl]-3'-methylbenzophenone

In Stock

• CAS RN:
• 898761-32-5

• Formula:
• C22H25NO3

• InChI:
• InChI=1S/C22H25NO3/c1-17-4-2-6-19(14-17)21(24)20-7-3-5-18(15-20)16-23-10-8-22(9-11-23)25-12-13-26-22/h2-7,14-15H,8-13,16H2,1H3

• InChIKey:
• XAGRKENSSOORFE-UHFFFAOYSA-N

• 3-[1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl]-3'-methylbenzophenone is a useful research compound. Its molecular formula is C22H25NO3 and its molecular weight is 351.4 g/mol. The purity is usually 95%.

(2S)-2,3-Dihydropyridine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 178561-32-5

• Formula:
• C6H7NO2

• InChI:
• InChI=1S/C6H7NO2/c8-6(9)5-3-1-2-4-7-5/h1-2,4-5H,3H2,(H,8,9)/t5-/m0/s1

• InChIKey:
• DGQNOLWZUGAMFT-YFKPBYRVSA-N

• (2S)-2,3-Dihydropyridine-2-carboxylic acid, also known as (2S)-2,3-Dihydropyridine-2-carboxylic acid, is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.127. The purity is usually 95%.

6-bromo-4-fluoro-1,2-benzothiazol-3-amine

In Stock

• CAS RN:
• 1378861-32-5

• Formula:
• C7H4BrFN2S

• 6-bromo-4-fluoro-1,2-benzothiazol-3-amine is a useful research compound. Its molecular formula is C7H4BrFN2S and its molecular weight is 247.1. The purity is usually 95%.

1,1-dimethylethyl 5-nitro-1H-benzimidazole-2-carboxylate

• CAS RN:
• 1093261-32-5

• Formula:
• C12H13N3O4

• InChI:
• InChI=1S/C12H13N3O4/c1-12(2,3)19-11(16)10-13-8-5-4-7(15(17)18)6-9(8)14-10/h4-6H,1-3H3,(H,13,14)

• InChIKey:
• WPIZVRRMIKZZCG-UHFFFAOYSA-N

• 1,1-dimethylethyl 5-nitro-1H-benzimidazole-2-carboxylate is a useful research compound. Its molecular formula is C12H13N3O4 and its molecular weight is 263.25 g/mol. The purity is usually 95%.

Tert-butyl ((phenylsulfonyl)methyl)carbamate

In Stock

• CAS RN:
• 1242161-32-5

• Formula:
• C12H17NO4S

• InChI:
• InChI=1S/C12H17NO4S/c1-12(2,3)17-11(14)13-9-18(15,16)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,13,14)

• InChIKey:
• XNSBXNNKFMZTSW-UHFFFAOYSA-N

• Tert-butyl ((phenylsulfonyl)methyl)carbamate is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33. The purity is usually 95%.

2-(Benzo[d]oxazol-2-ylthio)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1705761-32-5

• Formula:
• C18H18N2O3S2

• InChI:
• InChI=1S/C18H18N2O3S2/c21-17(12-25-18-19-13-4-1-2-5-14(13)23-18)20-8-7-16(24-11-9-20)15-6-3-10-22-15/h1-6,10,16H,7-9,11-12H2

• InChIKey:
• XJNQTJIMLGINHM-UHFFFAOYSA-N

• 2-(Benzo[d]oxazol-2-ylthio)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C18H18N2O3S2 and its molecular weight is 374.47. The purity is usually 95%.

2-(4-Bromophenyl)-1-(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797861-32-5

• Formula:
• C19H19BrFNO3S

• InChI:
• InChI=1S/C19H19BrFNO3S/c20-15-5-3-14(4-6-15)12-19(23)22-11-1-2-18(13-22)26(24,25)17-9-7-16(21)8-10-17/h3-10,18H,1-2,11-13H2

• InChIKey:
• DFTFGOAAGBIPMF-UHFFFAOYSA-N

• 2-(4-Bromophenyl)-1-(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H19BrFNO3S and its molecular weight is 440.33. The purity is usually 95%.

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(o-tolyloxy)acetamide

In Stock

• CAS RN:
• 1904161-32-5

• Formula:
• C18H22N2O4

• InChI:
• InChI=1S/C18H22N2O4/c1-13-6-4-5-7-16(13)24-12-17(21)19-8-9-20-14(2)10-15(23-3)11-18(20)22/h4-7,10-11H,8-9,12H2,1-3H3,(H,19,21)

• InChIKey:
• KVXLXRBYICIEDB-UHFFFAOYSA-N

• N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C18H22N2O4 and its molecular weight is 330.384. The purity is usually 95%.